![molecular formula C21H14FN5O2 B6552938 2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one CAS No. 1040634-80-7](/img/structure/B6552938.png)
2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is a useful research compound. Its molecular formula is C21H14FN5O2 and its molecular weight is 387.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one is 387.11315287 g/mol and the complexity rating of the compound is 620. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]-4H,5H-pyrazolo[1,5-a]pyrazin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
- AKOS024482908 exhibits potential neuroprotective effects. Researchers have investigated its ability to mitigate oxidative stress, reduce inflammation, and protect neurons from damage. It may hold promise in treating neurodegenerative conditions such as Alzheimer’s disease, Parkinson’s disease, and stroke .
- Preclinical studies suggest that AKOS024482908 has anticancer properties. It inhibits specific signaling pathways involved in cancer cell proliferation and survival. Researchers are exploring its potential as an adjunct therapy or chemopreventive agent against various cancers, including breast, lung, and colon cancer .
- AKOS024482908 has demonstrated anti-inflammatory effects in animal models. It modulates immune responses and reduces the production of pro-inflammatory cytokines. This property makes it relevant for conditions like rheumatoid arthritis, inflammatory bowel disease, and autoimmune disorders .
- Some studies indicate that AKOS024482908 may have cardiovascular benefits. It could help regulate blood pressure, improve endothelial function, and reduce oxidative stress. Further research is needed to explore its potential in preventing heart disease and related complications .
- Researchers have investigated AKOS024482908’s impact on metabolic pathways. It may influence glucose metabolism, lipid profiles, and insulin sensitivity. Its potential role in managing diabetes and obesity warrants further investigation .
- Preliminary data suggest that AKOS024482908 exhibits antibacterial and antifungal activity. It could be a candidate for developing novel antimicrobial agents. However, more rigorous studies are necessary to validate its efficacy .
Neurological Disorders and Neuroprotection
Cancer Therapy
Anti-Inflammatory Activity
Cardiovascular Health
Metabolic Disorders
Antibacterial and Antifungal Properties
properties
IUPAC Name |
2-(4-fluorophenyl)-5-[(3-phenyl-1,2,4-oxadiazol-5-yl)methyl]pyrazolo[1,5-a]pyrazin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14FN5O2/c22-16-8-6-14(7-9-16)17-12-18-21(28)26(10-11-27(18)24-17)13-19-23-20(25-29-19)15-4-2-1-3-5-15/h1-12H,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYDXWGOUBWIYQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=NOC(=N2)CN3C=CN4C(=CC(=N4)C5=CC=C(C=C5)F)C3=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14FN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.